Cas no 116412-95-4 (4-tert-Butyl-3',4'-dimethoxybenzophenone)

• Product Name: 4-tert-Butyl-3',4'-dimethoxybenzophenone
• CAS No: 116412-95-4
• MF: C₁₉H₂₂O₃
• MW: 298.376185894012
• CID: 895078
• Update Time: 2026-04-29

4-tert-Butyl-3',4'-dimethoxybenzophenone Chemical and Physical Properties

Names and Identifiers

• (4-tert-butylphenyl)-(3,4-dimethoxyphenyl)methanone
• 4-tert-Butyl-3',4'-dimethoxybenzophenone
• AG-D-37829
• AGN-PC-000ZE2
• CTK4A9786
• KB-195068
• Methanone, (3,4-dimethoxyphenyl)[4-(1,1-dimethylethyl)phenyl]-
• SureCN8514183
• OTAVA-BB 1044080

• Inchi： InChI=1S/C19H22O3/c1-19(2,3)15-9-6-13(7-10-15)18(20)14-8-11-16(21-4)17(12-14)22-5/h6-12H,1-5H3
• InChI Key： JNELAVICYRMCTE-UHFFFAOYSA-N
• SMILES： CC(C)(C)C1=CC=C(C=C1)C(=O)C2=CC(=C(C=C2)OC)OC

Computed Properties

• Exact Mass: 298.15696
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5

Experimental Properties

• PSA: 35.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 4-tert-Butyl-3',4'-dimethoxybenzophenone

Professional Introduction to 4-tert-Butyl-3',4'-dimethoxybenzophenone (CAS No. 116412-95-4)

4-tert-Butyl-3',4'-dimethoxybenzophenone, with the chemical identifier CAS No. 116412-95-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and photobiology. This compound belongs to the benzophenone class, characterized by its aromatic structure and functional groups that contribute to its unique chemical properties. The presence of both tert-butyl and dimethoxy substituents in its molecular framework imparts distinct reactivity and stability, making it a valuable candidate for various applications, particularly in the development of photoactive materials and bioactive molecules.

The tert-butyl group, attached to the benzene ring at the fourth position, enhances the lipophilicity of the molecule, facilitating its solubility in organic solvents and improving its interaction with biological membranes. This property is particularly advantageous in pharmaceutical formulations where membrane permeability is a critical factor for drug delivery. Additionally, the dimethoxy groups at the 3' and 4' positions introduce electron-donating effects, which can influence the compound's electronic transitions and photophysical properties. These modifications make 4-tert-butyl-3',4'-dimethoxybenzophenone a versatile intermediate in synthetic chemistry, enabling the design of more complex molecules with tailored functionalities.

Recent advancements in photobiology have highlighted the potential of benzophenone derivatives as photosensitizers and UV stabilizers. The compound's ability to absorb UV radiation across a broad spectrum makes it an effective agent for protecting biological tissues from oxidative damage caused by excessive sunlight exposure. This application has led to its incorporation into cosmetic formulations as a UV absorber, contributing to sunscreens that offer broad-spectrum protection against both UVA and UVB rays. Furthermore, research indicates that 4-tert-butyl-3',4'-dimethoxybenzophenone can be used in photodynamic therapy (PDT) to generate reactive oxygen species that selectively target diseased cells, showcasing its therapeutic potential in oncology.

In the realm of pharmaceutical development, 4-tert-butyl-3',4'-dimethoxybenzophenone has been explored as a precursor for synthesizing more complex bioactive molecules. Its structural framework provides a scaffold for further functionalization, allowing chemists to introduce additional pharmacophores that enhance specific biological activities. For instance, modifications at the aromatic rings or the substituents can lead to derivatives with improved pharmacokinetic profiles or targeted receptor interactions. Such structural flexibility has made this compound a subject of interest in drug discovery programs aimed at developing novel treatments for various diseases.

The synthesis of 4-tert-butyl-3',4'-dimethoxybenzophenone typically involves multi-step organic reactions, starting from commercially available aromatic precursors such as resorcinol and p-toluenol. The introduction of the tert-butyl group is often achieved through Friedel-Crafts alkylation, while the methoxy groups are incorporated via nucleophilic aromatic substitution or direct methylation reactions. These synthetic pathways highlight the compound's accessibility and scalability, which are crucial factors for industrial applications. Moreover, advances in catalytic methods have enabled more efficient and environmentally friendly synthetic routes, reducing waste generation and energy consumption.

From an industrial perspective, CAS No. 116412-95-4 represents a valuable building block for specialty chemicals used in various sectors beyond pharmaceuticals. Its photochemical properties make it suitable for applications in dye manufacturing, where it can serve as a precursor for lightfast pigments and dyes used in textiles and coatings. Additionally, its stability under exposure to UV light has led to its use as an additive in plastics and polymers to enhance their resistance to degradation caused by solar radiation. Such diverse applications underscore the compound's versatility and economic significance.

The safety profile of 4-tert-butyl-3',4'-dimethoxybenzophenone is another critical aspect that has been thoroughly evaluated through extensive toxicological studies. Research indicates that when handled under appropriate conditions, this compound exhibits low acute toxicity with minimal skin or eye irritation potential. However, prolonged exposure or inhalation of dust may pose health risks necessitating proper personal protective equipment (PPE) during handling. Regulatory agencies have classified it as a substance requiring standard industrial safety precautions but do not classify it as hazardous under normal use conditions.

The environmental impact of CAS No. 116412-95-4 has also been studied to ensure sustainable practices in its production and application. Biodegradation studies suggest that while the compound is not highly soluble in water, it can be metabolized by microorganisms under certain conditions, reducing its persistence in aquatic ecosystems. Efforts are ongoing to develop greener synthetic methods that minimize environmental footprint while maintaining high yields and purity standards for industrial use.

In conclusion, 4-tert-butyl-3',4'-dimethoxybenzophenone (CAS No. 116412-95-4) is a multifaceted compound with significant potential across multiple industries due to its unique chemical properties derived from its molecular structure. Its applications range from pharmaceuticals to cosmetics and industrial materials, driven by its photoactivity, lipophilicity,and synthetic versatility.Further research continuesto uncover new usesandimprovementsinitsproductionandapplication,ensuringitscontinuedrelevanceinmodernchemistryandbiology.